Cas no 861549-15-7 (2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid, Mixture of diastereomers)

• Product Name: 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid, Mixture of diastereomers
• CAS No: 861549-15-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5957279
• PubChem ID: 19913496
• Update Time: 2025-06-13

2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid
• SCHEMBL457824
• EN300-1602645
• 861549-15-7
• 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid, Mixture of diastereomers

• Inchi： 1S/C12H22O2/c1-8(2)11-5-4-9(3)6-10(11)7-12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)
• InChI Key： BWILOKXTGAEHCY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid, Mixture of diastereomers

Comprehensive Overview of 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid (CAS No. 861549-15-7) and Its Diastereomeric Mixture

In the realm of organic chemistry and pharmaceutical intermediates, 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid (CAS No. 861549-15-7) stands out as a compound of significant interest. This mixture of diastereomers is widely utilized in synthetic applications due to its unique structural properties and versatility. The compound's cyclohexylacetic acid backbone, combined with the methyl and isopropyl substituents, contributes to its stereochemical complexity, making it a valuable building block in drug discovery and fine chemical synthesis.

Recent trends in the chemical and pharmaceutical industries highlight a growing demand for chiral intermediates and stereoisomeric mixtures, driven by the need for enantioselective synthesis and greener chemical processes. Researchers and manufacturers are increasingly focusing on compounds like 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid to develop more efficient catalytic systems and sustainable methodologies. This aligns with the broader industry shift toward green chemistry and atom economy, which are among the most searched topics in scientific databases and AI-driven research tools.

The diastereomeric mixture of this compound offers distinct advantages in synthetic routes, particularly in the preparation of pharmaceutical active ingredients (APIs) and flavor and fragrance compounds. Its structural features enable selective functionalization, which is critical for achieving high yields and purity in multi-step syntheses. Moreover, the compound's stability under various reaction conditions makes it a reliable candidate for industrial-scale applications.

From an analytical perspective, the characterization of 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods are essential for confirming the diastereomeric ratio and ensuring compliance with regulatory standards. The compound's CAS No. 861549-15-7 serves as a unique identifier in global chemical databases, facilitating seamless procurement and collaboration across research institutions and commercial entities.

In the context of drug development, this compound has garnered attention for its potential role in modulating biological activity through stereochemical variations. The ability to isolate or enrich specific diastereomers can lead to optimized pharmacokinetic profiles, a topic frequently explored in medicinal chemistry forums and patent literature. This underscores the importance of stereoselective synthesis as a key area of innovation in modern pharmaceuticals.

Environmental and safety considerations are also paramount when working with 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid. While the compound is not classified as hazardous, proper handling protocols must be followed to minimize exposure and ensure workplace safety. This aligns with the increasing public and regulatory focus on chemical safety and sustainable manufacturing, which dominate search queries related to industrial chemicals.

Looking ahead, the applications of 2-5-methyl-2-(propan-2-yl)cyclohexylacetic acid are expected to expand, particularly in custom synthesis and contract research organizations. Its adaptability to diverse reaction conditions and compatibility with catalytic asymmetric synthesis techniques position it as a cornerstone in the development of next-generation therapeutics and specialty chemicals. As the scientific community continues to explore its potential, this compound will likely remain a focal point in both academic and industrial research.